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Introduction

The ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly
known as PYR14-TFSI, is a room-temperature ionic liquid (RTIL) that has garnered significant
attention across various scientific disciplines. Its unique combination of properties, including
high thermal stability, a wide electrochemical window, and tunable viscosity and conductivity,
makes it a promising candidate for applications ranging from electrochemical energy storage to
advanced solvent systems. This in-depth technical guide provides a comprehensive overview
of the core physicochemical properties of PYR14-TFSI, complete with quantitative data,
detailed experimental protocols, and logical visualizations to aid in its application and further
research.

Core Physicochemical Properties

The utility of PYR14-TFSI is defined by a distinct set of physicochemical characteristics. This
section details these properties, presenting quantitative data in a structured format for ease of
comparison and analysis.

Table 1: General and Thermal Properties of PYR14-TFSI
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Property Value Reference
Molecular Formula C11H20F6N204S2 [1]
Molecular Weight 422.40 g/mol [1]
Appearance Liquid [1]

Melting Point -18 °C

Stable up to ~160°C.[2]
Decomposes at temperatures
Thermal Stability above 400°C.[3] Systems with [2][3]1[4]
lithium salts may show lower
thermal stability.[4]

Table 2: Density of PYR14-TFSI at Various Temperatures

Temperature (°C) Density (g/lcm3) Reference
23 1.40 [5]

Not Specified 1.378

Not Specified 1.4 [1]

Table 3: Viscosity of PYR14-TFSI at Various
Temperatures

Temperature (°C) Viscosity (cP or mPa-s) Reference
20 94.4 [5]
Significantly higher than
20 conventional electrolytes like [6]
LP30.
Decreases with increasing
General Trend [2]
temperature.
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Table 4: lonic Conductivity of PYR14-TFSI at Various

Temperatures

Temperature (°C) lonic Conductivity (mS/cm)

Reference

20 2.12

[5]

5.9 (in a specific electrolyte

25 (Room Temperature) i
film)

[2]

-50 1.0 (when mixed with GBL)

[7]

Increases with increasing
General Trend
temperature.

[2]

Property Value Reference
Electrochemical Window 53V [5]
Electrochemical Window 55V [1]
Anodic Stability vs. Li 587V [8]

Experimental Protocols

The accurate determination of the physicochemical properties of PYR14-TFSI relies on precise

experimental methodologies. This section outlines the typical protocols employed for key

characterization techniques.

Synthesis of PYR14-TFSI

The synthesis of PYR14-TFSI is typically a two-step process involving precursor synthesis

followed by an anionic exchange.[9]

e Precursor Synthesis: 1-methylpyrrolidine is reacted with 1-iodobutane to form 1-butyl-1-

methyl-iodo-pyrrolidinium. This reaction is often carried out in a solvent like ethyl acetate.[9]

e Anionic Exchange: The resulting 1-butyl-1-methyl-iodo-pyrrolidinium undergoes an anionic

exchange with a lithium salt of the TFSI anion, typically lithium
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bis(trifluoromethane)sulfonimide (LiTFSI). This reaction yields PYR14-TFSI and a lithium
iodide byproduct.[9]

 Purification: The synthesized PYR14-TFSl is then purified to remove impurities. This can
involve the use of activated carbon and aluminum oxide.[9]

Precursor Synthesis

1-iodobutane

Reaction in Ethyl Acetate

1-methylpyrrolidine

1-butyl-1-methyl-iodo-pyrrolidinium

Anionic Exchange

PYR14-TFSI

Purification

Activated Carbon & Aluminum Oxide Treatment Purified PYR14-TFSI

Click to download full resolution via product page

Synthesis workflow for PYR14-TFSI.

Thermal Stability Analysis

The thermal stability of ionic liquids is crucial for their application at elevated temperatures.

e Thermogravimetric Analysis (TGA): TGA is employed to determine the decomposition
temperature of the ionic liquid. A sample of PYR14-TFSl is heated at a constant rate in a
controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as a function of
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temperature. The onset temperature of mass loss is considered the decomposition
temperature. For a more accurate determination, fast TGA scans are recommended.[3]

Phase Transition Analysis

Understanding the phase behavior of PYR14-TFSI is essential for its use across a range of
temperatures.

 Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and any
other phase transitions. The sample is subjected to a controlled temperature program
(heating and cooling cycles), and the heat flow to or from the sample is measured relative to
a reference. Endothermic peaks on heating correspond to melting or other phase transitions.

Electrochemical Window Determination

The electrochemical stability window (ESW) defines the voltage range over which the ionic
liquid is stable without undergoing oxidation or reduction.

e Cyclic Voltammetry (CV): CV is the standard technique to measure the ESW. A three-
electrode setup is used, with a working electrode (e.g., glassy carbon or platinum), a
reference electrode (e.g., Ag/Ag+), and a counter electrode. A potential is swept between two
limits, and the resulting current is measured. The ESW is determined from the potentials at
which the current begins to increase significantly, indicating the onset of oxidation and
reduction of the electrolyte.

Structure-Property Relationships

The unique physicochemical properties of PYR14-TFSI are a direct consequence of its
molecular structure, which consists of a pyrrolidinium-based cation and a TFSI anion.
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Molecular Structure

PYR14+ Cation TFSI- Anion
(N-butyl-N-methylpyrrolidinium) (bis(trifluoromethylsulfonyl)imide)

Strong intermolecular forces Influences ion mobility Bulky, stable structure Large size Delocalized negative charge \Resistant to oxidation

Physicochemieal Properties
Moderate lonic Conductivity High Thermal Stability Wide Electrochemical Window

Influences ion mobility

Click to download full resolution via product page

Relationship between PYR14-TFSI's structure and its properties.

The PYR14+ cation, with its alkyl chains, contributes to the ionic liquid's relatively high viscosity
due to van der Waals interactions. The stability of the pyrrolidinium ring also plays a role in its
thermal stability.

The TFSI- anion is large and has a delocalized negative charge, which contributes to both the
high thermal stability and the wide electrochemical window. The size and shape of both the
cation and anion influence their packing and mobility, which in turn dictates the density,
viscosity, and ionic conductivity of the material.

Conclusion

PYR14-TFSI stands out as a versatile ionic liquid with a compelling profile of physicochemical
properties. Its high thermal stability, broad electrochemical window, and well-defined transport
properties make it a subject of continuous research and development. This guide provides a
foundational understanding of its core characteristics, offering valuable data and procedural
insights for researchers and professionals seeking to leverage this unique material in their
respective fields. Further investigations into its mixtures with other solvents and salts will
undoubtedly continue to expand its range of applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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